Cas no 1105205-14-8 (N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide)

• Product Name: N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide
• CAS No: 1105205-14-8
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6567137
• Update Time: 2025-06-26

N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide
• N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-phenylbutanamide

• Inchi： 1S/C18H18N2O3/c1-2-15(13-7-4-3-5-8-13)18(21)19-12-14-11-17(23-20-14)16-9-6-10-22-16/h3-11,15H,2,12H2,1H3,(H,19,21)
• InChI Key： ZIEYWMTVEPDHRZ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)ON=1)(=O)C(C1=CC=CC=C1)CC

Additional information on N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide

N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide: A Comprehensive Overview

The compound N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide (CAS No. 1105205-14-8) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a furan moiety, a 1,2-oxazole ring, and a butanamide group. The integration of these functional groups imparts the molecule with distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry due to their ability to engage in diverse biological interactions. The 1,2-oxazole ring in this compound is particularly noteworthy as it contributes to the molecule's stability and electronic properties. This structure has been shown to exhibit potential antimicrobial activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The butanamide group attached to the molecule plays a crucial role in modulating its pharmacokinetic properties. This group enhances the compound's solubility and bioavailability, which are critical factors for its potential use in drug delivery systems. Furthermore, the presence of the furan ring introduces additional electronic effects that can influence the molecule's interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. One such approach involves the use of click chemistry principles, which allow for the rapid and selective assembly of complex molecular frameworks. These methods have significantly improved the scalability and cost-effectiveness of producing N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a bioisostere in drug design has been explored in recent studies, where it was used to replace other functional groups in existing drugs to improve their efficacy and reduce side effects. Additionally, its role as a building block in medicinal chemistry has been underscored by its use in constructing more complex molecules with enhanced biological activity.

The structural versatility of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenylbutanamide also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as a component in advanced materials such as polymers and coatings, where its unique electronic properties could contribute to improved performance characteristics.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and energy consumption while maximizing yield. These initiatives align with the growing demand for environmentally responsible chemical processes in both academia and industry.

In conclusion, N-{[5-(furan-2-y l)-1,2-o xazol -3-y l]methyl}- ̃ ̃ ̃ ̃ ̃ ̃ ̃ phen yl butan amide (CAS No. 1105205 -14 -8) stands out as a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a key player in future research and development endeavors.